![molecular formula C16H17FN2O2 B5878012 N-(4-ethoxyphenyl)-N'-(3-fluoro-4-methylphenyl)urea](/img/structure/B5878012.png)
N-(4-ethoxyphenyl)-N'-(3-fluoro-4-methylphenyl)urea
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Overview
Description
N-(4-ethoxyphenyl)-N'-(3-fluoro-4-methylphenyl)urea, also known as EFU, is a synthetic compound that belongs to the class of urea derivatives. EFU has been widely studied for its potential applications in scientific research, particularly in the field of cancer research. In
Mechanism of Action
The mechanism of action of N-(4-ethoxyphenyl)-N'-(3-fluoro-4-methylphenyl)urea is not fully understood. However, studies have suggested that this compound may inhibit the activity of certain enzymes that are involved in cell proliferation and survival pathways. This compound may also induce oxidative stress in cancer cells, leading to cell death.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In addition to its cytotoxicity against cancer cells, this compound has been shown to inhibit the growth of certain bacteria and fungi. This compound has also been shown to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
N-(4-ethoxyphenyl)-N'-(3-fluoro-4-methylphenyl)urea has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. This compound also exhibits potent cytotoxicity against cancer cells, making it a valuable tool for cancer research. However, this compound also has some limitations. It may exhibit off-target effects, leading to potential toxicity in non-cancerous cells. This compound may also have limited solubility in aqueous solutions, which may affect its efficacy in certain experiments.
Future Directions
There are several future directions for research on N-(4-ethoxyphenyl)-N'-(3-fluoro-4-methylphenyl)urea. One area of interest is the development of this compound analogs with improved efficacy and reduced toxicity. Another area of research is the identification of the molecular targets of this compound, which may provide insights into its mechanism of action. Additionally, this compound may have potential applications in other areas of research, such as antimicrobial and anti-inflammatory research.
Conclusion
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential applications in cancer research. This compound exhibits potent cytotoxicity against cancer cells and has several advantages for lab experiments. However, this compound also has some limitations and potential toxicity in non-cancerous cells. Future research on this compound may lead to the development of more effective and less toxic analogs and may also provide insights into its mechanism of action and potential applications in other areas of research.
Synthesis Methods
N-(4-ethoxyphenyl)-N'-(3-fluoro-4-methylphenyl)urea can be synthesized through a multi-step process that involves the reaction of 4-ethoxyaniline with 3-fluoro-4-methylbenzoyl chloride to form an intermediate compound. This intermediate is then treated with urea in the presence of a base to yield this compound. The purity of this compound can be further enhanced through recrystallization.
Scientific Research Applications
N-(4-ethoxyphenyl)-N'-(3-fluoro-4-methylphenyl)urea has been extensively studied for its potential applications in cancer research. Studies have shown that this compound exhibits potent cytotoxicity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
1-(4-ethoxyphenyl)-3-(3-fluoro-4-methylphenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17FN2O2/c1-3-21-14-8-6-12(7-9-14)18-16(20)19-13-5-4-11(2)15(17)10-13/h4-10H,3H2,1-2H3,(H2,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPGUZCBAPRRAFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)NC2=CC(=C(C=C2)C)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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